Cas no 7003-48-7 (methyl non-8-ynoate)

• Product Name: methyl non-8-ynoate
• CAS No: 7003-48-7
• Molecular Formula: C₁₀H₁₆O₂
• Molecular Weight: 168.23284
• MDL: MFCD25966334
• CID: 565817
• PubChem ID: 23433

methyl non-8-ynoate Properties

Names and Identifiers

• 8-Nonynoic acid, methylester
• methyl non-8-ynoate
• METHYL 8-NONYNOATE
• SCHEMBL15541706
• 8-Nonynoic acid, methyl ester
• Methyl 8-nonynoate #
• EN300-23021905
• 7003-48-7
• DTXSID30220315
• AT21756
• VYQSNYSJFCGYHK-UHFFFAOYSA-N

• MDL： MFCD25966334
• InChIKey： VYQSNYSJFCGYHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H16O2/c1-3-4-5-6-7-8-9-10(11)12-2/h1H,4-9H2,2H3
• SMILES： COC(=O)CCCCCCC#C

Computed Properties

• Exact Mass: 168.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 168.115029749g/mol
• Heavy Atom Count: 12
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters